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Compound of Interest

Compound Name: 4-Hydroxydiphenylamine

Cat. No.: B052144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the aquatic toxicity of diphenylamine and its

metabolite, 4-hydroxydiphenylamine. The information presented is intended to support

environmental risk assessments and inform research and development in relevant fields. While

comprehensive data for a direct comparison across identical species is limited for 4-
hydroxydiphenylamine, this guide summarizes the available experimental data and provides

context for their relative toxicities.

Quantitative Aquatic Toxicity Data
The following table summarizes the available acute aquatic toxicity data for diphenylamine and

4-hydroxydiphenylamine. It is important to note the differences in test species when

comparing the two compounds.
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Chemical Test Organism Endpoint Duration Value (mg/L)

Diphenylamine

Pimephales

promelas

(Fathead

minnow)

LC50 96 hours 1.92

Daphnia magna

(Water flea)
EC50 48 hours 0.35

Scenedesmus

subspicatus

(Green algae)

EC50 72 hours 0.048

4-

Hydroxydiphenyl

amine

Neocloeon

triangulifer

(Mayfly)

LC50 96 hours 0.339

Note on Data Comparability: Direct comparison of the toxicity of diphenylamine and 4-
hydroxydiphenylamine is challenging due to the lack of data for the same aquatic species for

4-hydroxydiphenylamine. However, the available data suggests that 4-
hydroxydiphenylamine exhibits significant toxicity to aquatic invertebrates. General

toxicological information for substituted phenylamine antioxidants suggests that compounds

within this class exhibit similar aquatic toxicity.

Experimental Protocols
The following are summaries of standard protocols for key aquatic toxicity experiments, based

on OECD guidelines. These methodologies are crucial for generating reliable and comparable

ecotoxicological data.

OECD 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour exposure period.[1][2][3][4]

Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).[4]
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Procedure:

Healthy, acclimated fish are placed in test chambers containing a range of concentrations

of the test substance and a control group in clean water.[1][4]

The exposure period is typically 96 hours.[1][2][3][4]

Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

[1]

Water quality parameters such as temperature, pH, and dissolved oxygen are monitored

throughout the test.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical

methods such as probit analysis.

OECD 202: Daphnia sp., Acute Immobilisation Test
This test evaluates the concentration of a substance that causes immobilization in 50% of the

exposed Daphnia magna (EC50) over a 48-hour period.[5][6][7][8]

Test Organism:Daphnia magna, less than 24 hours old.[6][8]

Procedure:

Young daphnids are exposed to a series of concentrations of the test substance in a static

or semi-static system.[5][8]

The test duration is 48 hours.[5][7]

Immobilization (the inability to swim) is observed at 24 and 48 hours.[5][7][8]

A control group is maintained in clean water.[5]

Data Analysis: The EC50 for immobilization at 48 hours is calculated using statistical

methods.[7]

OECD 201: Alga, Growth Inhibition Test
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This test assesses the effect of a substance on the growth of a freshwater green alga,

determining the concentration that inhibits growth by 50% (EC50) over a 72-hour period.[9][10]

[11][12]

Test Organism: Commonly Pseudokirchneriella subcapitata or Scenedesmus subspicatus.

[10]

Procedure:

Exponentially growing algal cultures are exposed to a range of concentrations of the test

substance in a nutrient-rich medium.[10][11]

The test is conducted over 72 hours under constant illumination and temperature.[11][12]

Algal growth is measured by cell counts or other biomass indicators at 24, 48, and 72

hours.[9]

Data Analysis: The EC50 for growth inhibition is determined by comparing the growth in the

test cultures to that of the control.[10]

Comparative Aquatic Toxicity Assessment Workflow
The following diagram illustrates the logical workflow for a comparative aquatic toxicity

assessment of two chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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